Cas no 1104070-92-9 (5-Phthalazinecarboxylic acid methyl ester)

• Product Name: 5-Phthalazinecarboxylic acid methyl ester
• CAS No: 1104070-92-9
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD28664932
• CID: 1098831
• PubChem ID: 57991940
• Update Time: 2025-04-20

5-Phthalazinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Phthalazinecarboxylic acid methyl ester
• SCHEMBL1595439
• methyl phthalazine-5-carboxylate
• JFVIENFPCDLIKI-UHFFFAOYSA-N
• methylphthalazine-5-carboxylate
• 1104070-92-9
• A927845

• MDL： MFCD28664932
• Inchi： 1S/C10H8N2O2/c1-14-10(13)8-4-2-3-7-5-11-12-6-9(7)8/h2-6H,1H3
• InChI Key： JFVIENFPCDLIKI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=CN=NC=C21)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.1Ų